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Additive Name
Amide
Type

Thermal
Stability

Migration
Speed

Low COF
Achievable

Key Characteristics &
Applications

Oleyl
Palmitamide
(OP)

Secondary +++ (Very

Good)

+ (Slow) + (Medium) Ideal for high-

temperature processing
and multilayer films [1] [2]

Stearyl
Erucamide
(SE)

Secondary +++ (Very
Good)

+ (Slow) + (Medium) Similar stable profile for
multilayer films [1] [2]

Ethylene Bis-
Oleamide
(EBO)

Bisamide +++ (Very

Good)

+ (Slow) + (Medium) Also provides an

antiblock effect in polar
polyolefin copolymers [1]

[2]

Erucamide (E) Primary ++

(Medium)

++

(Medium)

+++ (Very

Good)

Fast, efficient slip;

common for general
purpose use [1] [2]

Oleamide (O) Primary + (Poor) +++ (Fast) ++ (Good) Fastest migration; lower
thermal stability [1] [2]

Table adapted from comparative data on slip additives [1] [2]. COF: Coefficient of Friction.
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Key Factors for Thermal Stability Improvement

The search results highlight that thermal stability is intrinsically linked to the chemical structure of the

amide. Here are the core principles and methodologies for ensuring optimal performance:

Leverage Innate Stability of Secondary Amides: Oleyl palmitamide is a secondary amide, which is a

key reason for its high thermal stability. Its long, saturated aliphatic chain (from palmitic acid)

contributes to lower volatility and higher resistance to thermal degradation at processing temperatures

compared to primary amides like oleamide or erucamide [1] [2]. Simply selecting oleyl palmitamide

is a primary strategy for high-temperature applications.

Optimize the Additive Package: Slip additives are rarely used alone. The interaction with other

additives in the formulation is critical.

Antioxidants: Combining oleyl palmitamide with phenolic antioxidants and phosphite
stabilizers is a common practice to protect the polymer and the additive from thermo-oxidative

degradation during processing [3].
Antiblocks: Inorganic antiblocks like silica can have a synergistic effect, sometimes allowing

for a lower slip additive concentration to achieve the target COF [2]. However, high levels of
some fillers might absorb the slip agent, reducing its efficacy [2].

Refine Processing Parameters: While not explicitly detailed in the search results, general polymer

processing principles apply.

Control Temperature Profile: Minimize exposure to excessively high temperatures during
compounding and molding to prevent breakdown.

Ensure Homogeneous Dispersion: Using a masterbatch can help ensure the slip additive is
evenly distributed in the polymer matrix, preventing localized degradation and promoting

consistent performance [3].

The following diagram illustrates the workflow for selecting and testing oleyl palmitamide based on thermal

stability requirements:
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Define Application Needs

High Temp. or Multilayer Film?

Select Oleyl Palmitamide

 Yes

Consider Primary Amides
(e.g., Erucamide)

 No

Formulate Additive Package

Add Antioxidants & Stabilizers

Evaluate Synergy with Antiblock Agents

Optimize Processing
(e.g., via Masterbatch)

Test Thermal Stability
& COF Performance

Click to download full resolution via product page

Troubleshooting Common Issues
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Problem: Inconsistent or Poor Slip Performance After Processing

Cause & Solution: This can be due to competition with other surface-active additives (e.g.,
antistats or antifogging agents) that also bloom to the surface, leaving less space for the slip

agent [2]. Review the full additive package and concentrations. The slower migration speed of
oleyl palmitamide also means sufficient time must be allowed for it to bloom to the surface

after processing [1] [2].

Problem: Plate-Out on Processing Equipment

Cause & Solution: Using too high a concentration of slip additive can cause it to plate out on

molds and rolls [2]. Reduce the concentration to the optimal level and ensure homogeneous
dispersion.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1516762?utm_src=pdf-bulk
https://www.smolecule.com/products/s1516762?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

